Cas no 921547-99-1 (2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide)

2-(2-{(2-Chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide is a structurally complex imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a chloro-fluorophenyl moiety and a hydroxymethyl group, which may contribute to its reactivity and binding affinity in biological systems. The presence of a methylsulfanyl linker and an N-ethylacetamide side chain enhances its stability and solubility, making it suitable for further derivatization or pharmacological studies. This compound could serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacokinetic properties.
2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide structure
921547-99-1 structure
Product Name:2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide
CAS No:921547-99-1
MF:C15H17ClFN3O2S
MW:357.83078455925
CID:6098606
PubChem ID:18570956
Update Time:2025-06-14

2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide
    • 1H-Imidazole-1-acetamide, 2-[[(2-chloro-6-fluorophenyl)methyl]thio]-N-ethyl-5-(hydroxymethyl)-
    • 2-(2-((2-chloro-6-fluorobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide
    • SR-01000911466-1
    • F2258-0150
    • SR-01000911466
    • 2-(2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide
    • 921547-99-1
    • 2-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-ethylacetamide
    • AKOS024632303
    • Inchi: 1S/C15H17ClFN3O2S/c1-2-18-14(22)7-20-10(8-21)6-19-15(20)23-9-11-12(16)4-3-5-13(11)17/h3-6,21H,2,7-9H2,1H3,(H,18,22)
    • InChI Key: POAJNKLOKRWDKJ-UHFFFAOYSA-N
    • SMILES: C1(SCC2=C(F)C=CC=C2Cl)N(CC(NCC)=O)C(CO)=CN=1

Computed Properties

  • Exact Mass: 357.0714038g/mol
  • Monoisotopic Mass: 357.0714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • pka: 13.98±0.10(Predicted)

2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide Pricemore >>

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Additional information on 2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide

Research Brief on 2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide (CAS: 921547-99-1)

The compound 2-(2-{(2-chloro-6-fluorophenyl)methylsulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-ethylacetamide (CAS: 921547-99-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, including the presence of a hydroxymethyl group and a chloro-fluoro-phenyl moiety, which contribute to its bioactivity. Preliminary in vitro assays indicate that this molecule exhibits promising inhibitory effects against specific enzymatic targets, particularly those involved in inflammatory pathways. Researchers have employed advanced computational modeling techniques to elucidate its binding mechanisms, revealing high affinity for certain protein receptors.

In vivo studies using animal models have further demonstrated the compound's pharmacokinetic profile, showing favorable absorption and distribution characteristics. Notably, its metabolic stability and low toxicity profile suggest potential for further development as a therapeutic agent. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are currently under investigation.

The synthesis of 921547-99-1 has also seen advancements, with recent publications reporting improved yield and purity through novel catalytic methods. These developments are critical for scaling up production for preclinical and eventual clinical trials. Collaborative efforts between academic and industrial researchers are accelerating progress in this area.

Looking ahead, the compound's potential applications span multiple therapeutic areas, including autoimmune disorders and certain cancers. Ongoing research is exploring its efficacy in combination therapies and its role in modulating immune responses. As the scientific community continues to unravel its mechanisms of action, 921547-99-1 stands as a compelling candidate for future drug development.

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